Cas no 117422-43-2 (5-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine hydrochloride)

• Product Name: 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine hydrochloride
• CAS No: 117422-43-2
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD18432506
• CID: 1025790
• PubChem ID: 13928949
• Update Time: 2025-05-20

5-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methoxychroman-3-amine hydrochloride
• 5-Methoxychroman-3-amine HCL
• 5-METHOXY-CHROMAN-3-YLAMINE HCL
• AGN-PC-00OE0Y
• AK-77332
• ANW-71612
• CTK8C4344
• KB-246404
• SureCN8823809
• 5-methoxy-3,4-dihydro-2H-chromen-3-amine:hydrochloride
• 3,4-Dihydro-5-methoxy-2H-1-benzopyran-3-amine hydrochloride
• 2H-1-Benzopyran-3-aMine, 3,4-dihydro-5-Methoxy-, hydrochloride
• 5-Methoxy-chroman-3-ylamine hydrochloride
• 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine hydrochloride
• SB31010
• CS-0341955
• AKOS016007351
• 117422-43-2
• 5-methoxy-3,4-dihydro-2H-chromen-3-amine;hydrochloride
• A893357
• DTXSID40552715
• 5-Methoxychroman-3-aminehydrochloride
• 5-Methoxy-3,4-dihydro-2H-1-benzopyran-3-amine--hydrogen chloride (1/1)
• 3-Amino-5-methoxychroman hydrochloride
• MFCD18432506
• SCHEMBL8823809
• DB-359007
• IETVKUZKGGXYCM-UHFFFAOYSA-N
• 5-Methoxy-chroman-3-ylamine hydrochloride, AldrichCPR
• AS-42062

• MDL： MFCD18432506
• Inchi： 1S/C10H13NO2.ClH/c1-12-9-3-2-4-10-8(9)5-7(11)6-13-10;/h2-4,7H,5-6,11H2,1H3;1H
• InChI Key： IETVKUZKGGXYCM-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=C(C=2CC(C1)N)OC

Computed Properties

• Exact Mass: 215.07142
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine hydrochloride

Comprehensive Analysis of 5-Methoxy-3,4-dihydro-2H-1-benzopyran-3-amine Hydrochloride (CAS 117422-43-2)

5-Methoxy-3,4-dihydro-2H-1-benzopyran-3-amine hydrochloride (CAS 117422-43-2) is a chemically synthesized compound belonging to the benzopyran class, which has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, is characterized by its unique amine hydrochloride salt form, enhancing its stability and solubility for various applications. Researchers are particularly interested in its potential as a chiral building block or intermediate in drug development, owing to its structural versatility.

The growing demand for high-purity pharmaceutical intermediates has placed compounds like 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine HCl in the spotlight. Recent trends in preclinical studies highlight its relevance in exploring central nervous system (CNS) targets, aligning with the surge in neurological disorder research. Users frequently search for "CAS 117422-43-2 supplier" or "5-methoxy benzopyran derivatives uses," reflecting commercial and academic interest. This compound’s methoxy group and amine functionality make it a candidate for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry optimization.

From a synthetic perspective, 117422-43-2 exemplifies the importance of chiral resolution techniques in modern organic chemistry. Laboratories often inquire about "enantioselective synthesis of benzopyran amines" or "HCl salt purification methods," underscoring the technical challenges associated with this compound. Its chromane core (a hydrogenated benzopyran) is structurally analogous to bioactive natural products, driving innovation in green chemistry and catalytic asymmetric synthesis—key areas in sustainable pharmaceutical manufacturing.

Analytical profiling of 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine hydrochloride typically involves HPLC, NMR, and mass spectrometry to ensure compliance with ICH guidelines for impurities. The compound’s physicochemical properties (e.g., melting point, solubility) are critical for formulation scientists, as evidenced by searches like "benzopyran amine solubility in DMSO." Furthermore, its potential role in GPCR modulation aligns with the industry’s focus on targeted drug delivery systems, a frequently discussed topic in biopharmaceutical forums.

In conclusion, CAS 117422-43-2 represents a multifaceted compound bridging organic synthesis and drug discovery. Its nomenclature, 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-amine hydrochloride, may seem complex, but each structural feature unlocks research possibilities. As the scientific community prioritizes AI-driven molecular design and fragment-based drug discovery, this compound’s relevance will likely expand, answering queries like "how to derivatize chromane amines" or "applications of benzopyran scaffolds."